9-(2-Ethylaminoethyl)purin-6-amine

• Molecular Formula: C9H14N6
• Molecular Weight: 206.25 g/mol
• IUPAC Name: 9-[2-(ethylamino)ethyl]purin-6-amine
• InChI: InChI=1S/C9H14N6/c1-2-11-3-4-15-6-14-7-8(10)12-5-13-9(7)15/h5-6,11H,2-4H2,1H3,(H2,10,12,13)
• InChI Key: JUMLNIQDLSDUNF-UHFFFAOYSA-N
• Canonical SMILES: CCNCCN1C=NC2=C(N=CN=C21)N

Description

9-(2-Ethylaminoethyl)purin-6-amine is a purine derivative that serves as a key chemical scaffold in medicinal chemistry and antiviral research. This compound is primarily valued for its role as a precursor in the synthesis of complex adenine dinucleoside analogs designed to mimic S-adenosyl methionine (SAM), a crucial cofactor in methyltransferase reactions . Research has explored its integration into bisubstrate inhibitors that target viral methyltransferases, such as the N7-methyltransferase (nsp14) of coronaviruses like SARS-CoV . These inhibitors are engineered to simultaneously occupy the SAM and RNA cap binding sites of the enzyme, thereby blocking its activity and disrupting the viral RNA capping process essential for replication and immune evasion . By providing a versatile core structure with a functionalized ethylamino side chain, this compound enables researchers to develop potent and specific inhibitors against emerging viral targets, offering a promising starting point for the development of novel antiviral therapeutics . This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(2-Ethylaminoethyl)purin-6-amine typically involves the reaction of purine derivatives with ethylamine. One common method is the nucleophilic substitution reaction where a halogenated purine reacts with ethylamine under controlled conditions. The reaction is usually carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the substitution process.

Industrial Production Methods

In an industrial setting, the production of 9-(2-Ethylaminoethyl)purin-6-amine may involve large-scale synthesis using automated reactors. The process would include the precise control of reaction parameters such as temperature, pressure, and reactant concentrations to ensure high yield and purity of the final product. Purification steps such as crystallization or chromatography may be employed to isolate the compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

9-(2-Ethylaminoethyl)purin-6-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in substitution reactions, typically in polar aprotic solvents like DMF or DMSO.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo-purine derivatives, while substitution reactions can produce various substituted purine compounds.

Scientific Research Applications

9-(2-Ethylaminoethyl)purin-6-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential role in cellular processes and as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: It may be used in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 9-(2-Ethylaminoethyl)purin-6-amine involves its interaction with specific molecular targets within cells. It can bind to purine receptors or enzymes, influencing various biochemical pathways. For instance, it may act as an agonist or antagonist at purinergic receptors, modulating cellular signaling processes. The exact pathways and targets depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The biological and physicochemical properties of purine derivatives are heavily influenced by substituents at the 2-, 6-, 8-, and 9-positions. Below is a structural comparison of 9-(2-Ethylaminoethyl)purin-6-amine with key analogs:

Compound Name	Substituents	Key Features
9-(2-Ethylaminoethyl)purin-6-amine	9-position: 2-Ethylaminoethyl; 6-position: amine	Aliphatic chain with terminal amine; moderate polarity, potential H-bonding
PU-H71	8-position: (6-iodo-1,3-benzodioxol-5-yl)sulfanyl; 9-position: propan-2-ylamino-propyl	Bulky sulfanyl-iodo group enhances Hsp90 binding; high specificity
GNF351	9-position: isopropyl; 2-position: 3H-indol-3-yl-ethyl	Aryl hydrocarbon receptor (AHR) antagonism; pure antagonist activity
9w	8-position: Mesitylthio; 9-position: pent-4-yn-1-yl	Thioether and alkyne groups; moderate yield (32%)
2-Chloro-N-ethyl-9-isopropyl	2-position: chloro; 9-position: isopropyl; 6-position: ethylamine	Chloro substituent enhances electrophilicity; isopropyl increases lipophilicity

Key Observations :

• The ethylaminoethyl group balances polarity and lipophilicity, contrasting with bulkier substituents (e.g., PU-H71’s benzodioxolyl group) that enhance target specificity but may reduce solubility.
• Halogenated derivatives (e.g., 2-chloro in ) exhibit increased electrophilicity, favoring interactions with nucleophilic residues in enzymes.

Key Observations :

• Steric hindrance (e.g., in 9w') reduces yields, whereas simpler alkylation (e.g., compound 7) achieves higher efficiency.
• The ethylaminoethyl group’s synthesis would likely require optimized alkylation conditions to avoid side reactions.

Key Observations :

• PU-H71 ’s iodobenzodioxolyl group enhances Hsp90 binding via π-π stacking and hydrophobic interactions.
• The ethylaminoethyl group’s terminal amine could mimic natural polyamines, enabling interactions with nucleic acids or kinase ATP-binding pockets.

Physicochemical Properties

Predicted properties based on substituent chemistry:

Compound	logP (Predicted)	Solubility	Stability
9-(2-Ethylaminoethyl)purin-6-amine	~1.5	Moderate (aqueous)	Stable under neutral conditions
9w	~3.0	Low	Sensitive to oxidation (alkyne)
9-(Diethoxyethyl)	~0.8	High	Hydrolytically labile

Key Observations :

• The ethylaminoethyl group’s polarity lowers logP compared to purely aromatic substituents, improving aqueous solubility.
• Diethoxyethyl derivatives () may exhibit higher solubility but reduced metabolic stability due to ester hydrolysis.

Biological Activity

9-(2-Ethylaminoethyl)purin-6-amine is a purine derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and enzyme inhibition. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound belongs to the class of 9H-purine derivatives, characterized by a purine core substituted at the N-9 position with an ethylaminoethyl group and at the C-6 position with an amino group. This structural configuration is crucial for its biological activity.

Anticancer Activity

Recent studies have demonstrated that 9-(2-Ethylaminoethyl)purin-6-amine exhibits significant cytotoxic effects against various cancer cell lines.

Case Studies

• Cytotoxic Evaluation :
  A study evaluated the cytotoxicity of several purine derivatives, including 9-(2-Ethylaminoethyl)purin-6-amine, against seven cancer cell lines. The results indicated that this compound showed promising activity, particularly against lung (A549) and breast (MCF-7) cancer cells, with IC50 values in the low micromolar range .
• Mechanism of Action :
  The compound's mechanism involves inhibition of key enzymes such as topoisomerase II, which is critical for DNA replication and repair. In vitro assays demonstrated that 9-(2-Ethylaminoethyl)purin-6-amine effectively inhibited topoisomerase II activity, leading to DNA strand breaks and subsequent apoptosis in cancer cells .
• Cell Cycle Arrest :
  Flow cytometry analysis revealed that treatment with this compound resulted in cell cycle arrest at the S phase, indicating its role in disrupting normal cell cycle progression .

Structure-Activity Relationships (SAR)

The biological activity of 9-(2-Ethylaminoethyl)purin-6-amine can be attributed to specific structural features:

Position	Substituent	Effect on Activity
N-9	Ethylaminoethyl	Enhances binding affinity to target enzymes
C-6	Amino group	Critical for anticancer activity
C-2	Bulky groups	Detrimental to cytotoxicity

Studies suggest that the presence of an arylpiperazinyl system at position C-6 significantly enhances cytotoxic activity, while bulky substituents at C-2 reduce efficacy .

Pharmacological Implications

The findings highlight the potential of 9-(2-Ethylaminoethyl)purin-6-amine as a lead compound for developing new anticancer agents. Its ability to inhibit topoisomerase II positions it as a candidate for further investigation in clinical settings.